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Compound of Interest

Compound Name: NNK-d4

Cat. No.: B042630

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone (NNK-d4), a deuterated
isotopologue of the potent tobacco-specific nitrosamine, NNK. This document is intended for
researchers, scientists, and drug development professionals working with this compound.

Core Physical and Chemical Properties

NNK-d4 is primarily utilized as an internal standard in analytical chemistry, particularly in liquid
chromatography-mass spectrometry (LC-MS) based methods for the quantification of its non-
deuterated counterpart, NNK, in various biological and environmental matrices.[1] Its physical
and chemical properties are crucial for its proper handling, storage, and application in
experimental settings.

Physical Properties

The physical characteristics of NNK-d4 are essential for its handling and preparation in a
laboratory setting. While specific experimental data for some properties of the deuterated form
are limited, the properties of the non-deuterated NNK serve as a reliable reference.
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Property

Value

Source(s)

Physical State

Solid, white to off-white

crystalline powder.

[2](3]

Molecular Formula C10H9D4N302 [2][4]
Molecular Weight 211.25 g/mol [2][41[5]
Melting Point 63-65 °C (for NNK) [6]
- ) 346.25 °C (rough estimate for
Boiling Point [6]
NNK)
Soluble in DMSO (= 62.5
Solubility mg/mL), Acetonitrile, Methanol,  [2][6][7][8]

Chloroform, and PBS (pH 7.2).

Storage Temperature

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 6 months.

[2](3]

Chemical Properties

The chemical properties of NNK-d4 are fundamental to understanding its reactivity and

stability.
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Property Value Source(s)

CAS Number 764661-24-7 211415171

N-methyl-N-[4-0x0-4-(2,4,5,6-
IUPAC Name tetradeuterio-3- [5]
pyridinyl)butyl]nitrous amide

SMILES 0=C(C1=C([2H])C([2H])=C([2 o)
H])N=C1[2H])CCCN(C)N=0

3.19 £ 0.10 (Predicted for
pKa [6]
NNK)

Stable under recommended
. storage conditions. Light
Stability N _ _ [9]
sensitive. Incompatible with

strong oxidizing agents.

Experimental Protocols

NNK-d4 is a critical component in the quantitative analysis of NNK. Below are detailed
methodologies for its use in LC-MS/MS analysis.

Sample Preparation for Biological Matrices (Urine)

This protocol outlines a "dilute and shoot" method for the determination of tobacco-specific
nitrosamines, including NNK, using NNK-d4 as an internal standard.[10]

e Standard and Sample Preparation:
o Prepare stock solutions of NNK and NNK-d4 in a suitable solvent such as acetonitrile.

o Create a series of calibration standards by spiking blank urine with known concentrations
of NNK.

o Add a fixed concentration of the NNK-d4 internal standard to all calibration standards and
unknown urine samples.
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o Extraction:

o For the analysis of total NNK (free and glucuronidated), an enzymatic hydrolysis step
using B-glucuronidase is required.

o Alternatively, a simple dilution of the urine sample (e.g., 1:10 with the initial mobile phase)
can be performed for a "dilute and shoot" approach.[10]

e Cleanup:

o For cleaner samples, solid-phase extraction (SPE) can be employed. Condition a C18
SPE cartridge with methanol and then water. Load the sample, wash with a weak solvent
to remove interferences, and elute the analytes with a stronger solvent like methanol or
acetonitrile.

UPLC-MS/MS Analysis

This section details the instrumental parameters for the analysis of NNK using NNK-d4.

o Chromatographic System: A UPLC system equipped with a C18 reversed-phase column is
typically used.

» Mobile Phase: A gradient elution is commonly employed with a mobile phase consisting of:
o A: Water with 0.1% formic acid
o B: Acetonitrile with 0.1% formic acid

o Gradient Program: A typical gradient might start at a low percentage of B, ramp up to a high
percentage to elute the analytes, and then return to initial conditions for equilibration.

o Mass Spectrometry: A tandem mass spectrometer operating in positive electrospray
ionization (ESI+) mode is used.

o MRM Transitions: The multiple reaction monitoring (MRM) transitions to be monitored are:

o NNK:m/z 208 - m/z 122 (quantifier), m/z 208 - m/z 93 (qualifier)
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o NNK-d4:m/z 212 - m/z 126

Signaling Pathways and Metabolic Activation

The carcinogenicity of NNK is attributed to its metabolic activation and subsequent interaction
with cellular macromolecules, leading to the disruption of key signaling pathways. As an
isotopic analogue, NNK-d4 is expected to follow the same metabolic and signaling pathways.

Metabolic Activation of NNK

NNK is metabolically activated by cytochrome P450 enzymes, primarily in the lung, leading to
the formation of DNA adducts that can cause mutations in critical genes like KRAS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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